Cas no 100208-32-0 (Bis(2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl) glutarate)

• Product Name: Bis(2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl) glutarate
• CAS No: 100208-32-0
• MF: C₂₉H₅₂O₈
• MW: 528.718390464783
• CID: 203954
• PubChem ID: 113436
• Update Time: 2025-04-19

Bis(2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl) glutarate Chemical and Physical Properties

Names and Identifiers

• Bis(2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl) glutarate
• bis[2,2,4-trimethyl-1-(2-methylpropanoyloxy)pentan-3-yl] pentanedioate
• bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] glutarate
• AC1L3D8K
• ACMC-20m3a0
• AG-D-04575
• BIS(2,2-DIMETHYL-1-(ISOPROPYL)-3-(2-METHYL-1-OXOPROPOXY)PROPYL) GLUTARATE
• CTK0I0952
• EINECS 309-233-5
• Pentanedioic acid bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
• NS00066617
• Bis{2,2,4-trimethyl-1-[(2-methylpropanoyl)oxy]pentan-3-yl} pentanedioate
• DTXSID40905262
• Bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl]glutarate
• 100208-32-0

• Inchi： 1S/C29H52O8/c1-18(2)24(28(9,10)16-34-26(32)20(5)6)36-22(30)14-13-15-23(31)37-25(19(3)4)29(11,12)17-35-27(33)21(7)8/h18-21,24-25H,13-17H2,1-12H3
• InChI Key： RNKJNASTTQKQFT-UHFFFAOYSA-N
• SMILES： O(C(CCCC(=O)OC(C(C)C)C(C)(C)COC(C(C)C)=O)=O)C(C(C)C)C(C)(C)COC(C(C)C)=O

Computed Properties

• Exact Mass: 528.36636
• Monoisotopic Mass: 528.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 20
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 547.9°Cat760mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.459
• PSA: 105.2